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Compound of Interest

Compound Name: Amantadine-d6

Cat. No.: B15141316 Get Quote

This document provides a detailed protocol for the quantification of Amantadine in human

plasma using a sensitive and robust UPLC-MS/MS method. Amantadine-d6 is utilized as the

internal standard (IS) to ensure accuracy and precision. This method is suitable for therapeutic

drug monitoring, pharmacokinetic studies, and bioequivalence studies.

Introduction
Amantadine is an antiviral and antiparkinsonian drug. Monitoring its concentration in plasma is

crucial to ensure therapeutic efficacy and avoid potential toxicity. This UPLC-MS/MS method

offers high selectivity and sensitivity for the determination of amantadine in human plasma. The

use of a deuterated internal standard, Amantadine-d6, corrects for matrix effects and

variations in sample processing.

Experimental
Amantadine hydrochloride (analytical standard)

Amantadine-d6 (internal standard)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)
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Ammonium formate

Ultrapure water

Human plasma (drug-free)

Two primary methods for sample preparation are presented: protein precipitation and solid-

phase extraction (SPE).

2.2.1. Protein Precipitation (PPT)

This method is rapid and straightforward, suitable for high-throughput analysis.

To a 1.5 mL microcentrifuge tube, add 100 µL of human plasma.

Add 20 µL of the working internal standard solution (Amantadine-d6 in methanol).

Add 300 µL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge at 13,000 rpm for 5 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Vortex briefly and transfer to a UPLC vial for analysis.

2.2.2. Solid-Phase Extraction (SPE)

SPE provides a cleaner extract, reducing matrix effects and improving sensitivity.

Condition a Phenomenex Strata-X-C 33 µm SPE cartridge with 1 mL of methanol followed by

1 mL of ultrapure water.[1]

To 200 µL of human plasma, add the internal standard, Amantadine-d6.[1]
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Load the plasma sample onto the conditioned SPE cartridge.

Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Vortex briefly and transfer to a UPLC vial for analysis.

The analysis is performed on a UPLC system coupled to a triple quadrupole mass

spectrometer.

Chromatographic Conditions

Parameter Condition

UPLC System Waters ACQUITY UPLC or equivalent

Column
Synergi™ Hydro-RP C18 (150 mm × 4.6 mm, 4

µm)[1]

Mobile Phase A 10 mM Ammonium formate, pH 3.0[1]

Mobile Phase B Acetonitrile[1]

Gradient 80% B[1]

Flow Rate 0.8 mL/min

Injection Volume 5 µL

Column Temperature 40°C

Autosampler Temp 10°C

Mass Spectrometric Conditions
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Parameter Condition

Mass Spectrometer Triple Quadrupole Mass Spectrometer

Ionization Mode Positive Electrospray Ionization (ESI+)

MRM Transitions See Table 1

Ion Source Temp 500°C

Ion Spray Voltage 5500 V

Curtain Gas 30 psi

Collision Gas 8 psi

Nebulizer Gas (GS1) 50 psi

Heater Gas (GS2) 50 psi

Table 1: MRM Transitions and Parameters

Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (V)

Declusterin
g Potential
(V)

Amantadine 152.1 135.1 150 25 80

Amantadine-

d6
158.0 141.1 150 25 80

Note: The specific parameters for collision energy and declustering potential may require

optimization on the instrument used.

Data Analysis and Quantification
Calibration curves are constructed by plotting the peak area ratio of amantadine to the internal

standard (Amantadine-d6) against the concentration of amantadine standards. A linear

regression with a weighting factor of 1/x² is typically used. The concentration of amantadine in

the quality control and unknown samples is then determined from the calibration curve.
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Table 2: Method Validation Parameters

Parameter Result

Linearity Range 0.50 - 500 ng/mL[1]

Correlation Coefficient (r²) ≥ 0.9969[1]

Limit of Detection (LOD) 0.18 ng/mL[1]

Lower Limit of Quantification (LLOQ) 0.50 ng/mL

Intra-batch Precision (%CV) ≤ 5.42%[1]

Inter-batch Precision (%CV) ≤ 5.42%[1]

Accuracy (%) 98.47% to 105.72%[1]

Extraction Recovery 97.89% - 100.28%[1]

Experimental Workflow Diagram
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Caption: UPLC-MS/MS workflow for Amantadine in human plasma.

Conclusion
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The described UPLC-MS/MS method is a reliable and sensitive approach for the quantification

of amantadine in human plasma. The use of Amantadine-d6 as an internal standard ensures

high accuracy and precision, making it suitable for a variety of clinical and research

applications. The choice between protein precipitation and solid-phase extraction for sample

preparation will depend on the specific requirements of the study, such as required sensitivity

and sample throughput.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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